6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-chlorobenzoate

• IUPAC Name: [6-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-chlorobenzoate
• InChI: InChI=1S/C17H12ClNO4S2/c1-10-8-24-17(19-10)25-9-13-6-14(20)15(7-22-13)23-16(21)11-2-4-12(18)5-3-11/h2-8H,9H2,1H3
• InChI Key: XLPXQZQMQINCDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H12ClNO4S2
• Molecular Weight: 393.9 g/mol

Description

6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-chlorobenzoate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as "MTB-3" and has been synthesized using different methods, including the reaction of 4-chlorobenzoic acid with 6-(bromomethyl)-4H-pyran-3,4-dione in the presence of thiazole-2-thiol.

Scientific Research Applications

Synthesis and Biological Studies

• The synthesis of benzopyrano[2,3-c]pyrazole derivatives and their biological activities have been explored, indicating the interest in pyrazole and benzopyran compounds for potential therapeutic applications (Allah, 2000).

Chemopreventive Applications

• Studies on compounds serving as precursors to metabolites of cancer chemopreventive agents, such as oltipraz, highlight the relevance of thioether derivatives in cancer prevention research (Navamal et al., 2002).

Synthesis and Antimicrobial Activity

• The creation of novel comenic acid derivatives containing isoxazole and isothiazole moieties has been investigated, demonstrating synergistic effects with antitumor drugs in chemotherapy, suggesting the importance of such compounds in enhancing drug efficacy (Kletskov et al., 2018).

Structural Characterization and Synthesis

• Research on the synthesis and structural characterization of isoxazole- or pyrazole-based ligands and their metal complexes reflects the ongoing interest in the development of new materials with potential applications in catalysis and materials science (Urdaneta et al., 2015).

Antifungal and Fungicidal Activity

• Studies focusing on the synthesis of 2-alkyl (alkythio)-5-pyrazolyl-1,3,4-oxadiazoles (thiadiazoles) and their fungicidal activity against rice sheath blight offer insights into agricultural applications, especially in the development of new fungicides (Chen et al., 2000).